5-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-(6-cyclopropyl-5-fluoropyrimidin-4-yl)-5-phenyl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C19H17FN4O2/c20-15-16(11-6-7-11)21-10-22-17(15)23-8-13-14(9-23)19(26)24(18(13)25)12-4-2-1-3-5-12/h1-5,10-11,13-14H,6-9H2
• InChI Key: MNTDBLDWZBSNBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=NC=N2)N3CC4C(C3)C(=O)N(C4=O)C5=CC=CC=C5)F

Description

5-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is a complex organic compound characterized by its unique structure, which includes a fluoropyrimidine ring, a cyclopropyl group, and an octahydropyrrolo[3,4-c]pyrrole core

Preparation Methods

The synthesis of 5-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione involves several steps, starting with the preparation of the fluoropyrimidine ring. This can be achieved through the reaction of appropriate fluorinated precursors under controlled conditions. The cyclopropyl group is then introduced via cyclopropanation reactions. The final step involves the formation of the octahydropyrrolo[3,4-c]pyrrole core through a series of cyclization reactions .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluoropyrimidine ring, often using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

5-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe for studying biological processes involving fluoropyrimidine derivatives.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoropyrimidine ring plays a crucial role in binding to these targets, while the cyclopropyl group and octahydropyrrolo[3,4-c]pyrrole core contribute to the overall stability and specificity of the interaction .

Comparison with Similar Compounds

Similar compounds include other fluoropyrimidine derivatives and cyclopropyl-containing molecules. Compared to these, 5-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is unique due to its specific combination of structural features, which confer distinct chemical and biological properties.